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Compound of Interest

Compound Name: 1-(2-Nitrophenyl)propan-2-one

CAS No.: 1969-72-8

Cat. No.: B177422

Get Quote

Chemical Identity & Regulatory Context
Compound Name: 1-(2-nitrophenyl)propan-2-one Synonyms:o-Nitrophenylacetone; (2-

Nitrophenyl)acetone; 2-NPA. CAS Registry Number: 1969-72-8 Molecular Formula: C

H

NO

Molecular Weight: 179.17 g/mol

Physical Properties Table
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Property Data Note

Physical State Viscous oil or low-melting solid

Ortho substitution often lowers

MP compared to para isomer

(63°C).

Color Yellow to dark orange
Darkens upon oxidation/light

exposure.[1]

Boiling Point
~150–160 °C (at reduced

pressure)

Decomposes at atmospheric

pressure.[1]

Solubility Soluble in DCM, EtOAc, MeOH Insoluble in water.[1]

Reactivity
Enolizable ketone; Nitro-

aromatic

Acidic

-protons due to electron-

withdrawing -NO

.

Comprehensive Hazard Identification (GHS
Standards)
Based on Structure-Activity Relationship (SAR) and isomer read-across (CAS 5332-96-7).

Core Hazards[1]
H302 (Acute Tox. 4): Harmful if swallowed.[1][2] Nitro-aromatics can induce

methemoglobinemia, interfering with oxygen transport in blood.[1]

H315 (Skin Irrit. 2): Causes skin irritation.[1][2] Lipophilic nature allows dermal absorption.[1]

H319 (Eye Irrit.[1][2][3][4] 2A): Causes serious eye irritation.[1][2]

H335 (STOT SE 3): May cause respiratory irritation.[1][2][3][4]

The Mechanistic "Why" (Expertise & Experience)
The toxicity and instability of 2-NPA are driven by two structural features:
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The Nitro Group (-NO

): This is a strong electron-withdrawing group (EWG).[1] It deactivates the benzene ring but
makes the compound susceptible to reduction (exothermic) and increases the acidity of the
methylene protons (

-position).[1]

The Ketone Moiety: The proximity of the nitro group to the ketone enolizable position creates

a "push-pull" electronic system.[1] This makes the molecule prone to aldol-like

condensations or polymerization if exposed to bases, leading to rapid degradation and heat

generation.[1]

Storage & Stability Protocols (Self-Validating
System)
To ensure scientific integrity, storage is not just about "putting it away"; it is about maintaining a

system where degradation is visually or chemically detectable.[1]

The "Cold-Inert" Protocol
Temperature: Store at 2°C – 8°C (Refrigerated).

Reasoning: Low temperature inhibits the rate of enolization and subsequent

polymerization.[1]

Atmosphere: Blanket with Argon (Ar) or Nitrogen (N

).[1]

Reasoning: Oxygen promotes radical formation at the benzylic position.[1]

Container: Amber borosilicate glass with a Teflon (PTFE) lined cap.[1]

Reasoning: Amber glass blocks UV light (preventing photo-degradation); PTFE prevents

cap liner degradation common with nitro-solvents.[1]

Visual Validation (Quality Control)[1]
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Pass: Material is a clear yellow oil/solid.[1]

Fail: Material turns dark brown/black or becomes gummy. This indicates polymerization or

oxidation.[1]

Storage Logic Diagram

Receive 2-NPA

Inspect Seal & Color

Color: Yellow/Orange?

Storage Protocol

Yes

Quarantine / Disposal

No (Dark/Gummy)

1. Temp: 2-8°C
2. Gas: Argon

3. Container: Amber Glass

Conditions

Click to download full resolution via product page

Caption: Decision logic for receiving and storing 2-Nitrophenylacetone to ensure chemical

stability.

Emergency Response & Exposure Controls
Engineering Controls[1]
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Fume Hood:Mandatory. All transfers must occur within a certified fume hood operating at 100

fpm face velocity.[1]

Static Control: Ground all glassware. Nitro compounds can have high energies of

decomposition; while 2-NPA is not TNT, it is combustible and thermally sensitive.[1]

Personal Protective Equipment (PPE) Matrix
Protection Type Material Standard Rationale

Gloves
Nitrile (Double gloved) or

Barrier Laminate

Latex is permeable to aromatic

ketones. Double nitrile

provides a breakthrough time

>4 hours.[1]

Eyes Chemical Splash Goggles

Standard safety glasses are

insufficient for liquid splash

hazards.[1]

Respiratory P95/P100 (if outside hood)
Only required if engineering

controls fail (spill).[1]

Spill Management Workflow
Do NOT use sawdust. Sawdust + Nitro compounds = Fire Hazard (Oxidizer-Fuel mix).[1] Use

inert absorbents (Vermiculite/Sand).[1]

Spill Detected

Evacuate Area
(If >100mL)

Don PPE
(Goggles, Double Nitrile, Lab Coat)

Small Spill Apply Vermiculite
(NO SAWDUST)

Wash Surface
(Ethanol -> Soap/Water)

Hazardous Waste Tag
(Contains Nitro Aromatics)

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing the prohibition of organic

absorbents.

Waste Disposal & Deactivation[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/p-Nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/p-Nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/p-Nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/p-Nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/p-Nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/p-Nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/p-Nitroacetophenone
https://www.benchchem.com/product/b177422/docs?utm_src=pdf-body-img#technical-guide-safety-handling-and-storage-of-2-nitrophenylacetone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification: Hazardous Organic Waste (Halogen-free).[1]

Segregation: Do not mix with strong bases or oxidizers in the waste stream.[1]

Disposal Method: High-temperature incineration equipped with a scrubber for Nitrogen

Oxides (NOx).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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